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Gersemolide Gersemolide
Brand Name: Vulcanchem
CAS No.: 106231-28-1
VCID: VC0024666
InChI: InChI=1S/C20H24O4/c1-11(2)14-6-7-15-10-18(24-20(15)23)19(12(3)4)17(22)8-13(5)16(21)9-14/h8,10,14,18-19H,1,3,6-7,9H2,2,4-5H3/b13-8-/t14-,18-,19+/m1/s1
SMILES: CC1=CC(=O)C(C2C=C(CCC(CC1=O)C(=C)C)C(=O)O2)C(=C)C
Molecular Formula: C20H24O4
Molecular Weight: 328.4 g/mol

Gersemolide

CAS No.: 106231-28-1

Main Products

VCID: VC0024666

Molecular Formula: C20H24O4

Molecular Weight: 328.4 g/mol

Gersemolide - 106231-28-1

CAS No. 106231-28-1
Product Name Gersemolide
Molecular Formula C20H24O4
Molecular Weight 328.4 g/mol
IUPAC Name (4R,7Z,10R,11R)-7-methyl-4,10-bis(prop-1-en-2-yl)-12-oxabicyclo[9.2.1]tetradeca-1(14),7-diene-6,9,13-trione
Standard InChI InChI=1S/C20H24O4/c1-11(2)14-6-7-15-10-18(24-20(15)23)19(12(3)4)17(22)8-13(5)16(21)9-14/h8,10,14,18-19H,1,3,6-7,9H2,2,4-5H3/b13-8-/t14-,18-,19+/m1/s1
Standard InChIKey YEBDNBDBHUUVGR-OSGWYAKPSA-N
Isomeric SMILES C/C/1=C/C(=O)[C@@H]([C@H]2C=C(CC[C@H](CC1=O)C(=C)C)C(=O)O2)C(=C)C
SMILES CC1=CC(=O)C(C2C=C(CCC(CC1=O)C(=C)C)C(=O)O2)C(=C)C
Canonical SMILES CC1=CC(=O)C(C2C=C(CCC(CC1=O)C(=C)C)C(=O)O2)C(=C)C
Synonyms Gersemolide
PubChem Compound 12000066
Last Modified Nov 11 2021
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